methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride, Mixture of diastereomers
Description
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The associated hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P338+P351) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride involves the reaction of methyl 3-(chloromethyl)cyclobutane-1-carboxylate with methylamine followed by hydrochloric acid to form a mixture of diastereomers.", "Starting Materials": [ "Methyl 3-(chloromethyl)cyclobutane-1-carboxylate", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Add methylamine to a solution of methyl 3-(chloromethyl)cyclobutane-1-carboxylate in anhydrous ether", "Stir the mixture at room temperature for several hours", "Add hydrochloric acid to the reaction mixture to form a mixture of diastereomers", "Isolate the product by filtration and wash with ether", "Dry the product under vacuum to obtain methyl 3-(methylamino)cyclobutane-1-carboxylate hydrochloride" ] } | |
CAS RN |
2138194-48-4 |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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